Cas no 28217-87-0 (benzhydryl pyrazine)

• Product Name: benzhydryl pyrazine
• CAS No: 28217-87-0
• MF: C₁₇H₁₄N₂
• MW: 246.306463718414
• CID: 915026
• PubChem ID: 520369
• Update Time: 2025-04-19

benzhydryl pyrazine Chemical and Physical Properties

Names and Identifiers

• benzhydryl pyrazine
• 2-benzhydrylpyrazine
• SCHEMBL11639765
• DTXSID30334325
• 28217-87-0

• Inchi： 1S/C17H14N2/c1-3-7-14(8-4-1)17(15-9-5-2-6-10-15)16-13-18-11-12-19-16/h1-13,17H
• InChI Key： NQJKHIJTEVVVKS-UHFFFAOYSA-N
• SMILES： N1C=CN=CC=1C(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 246.11582
• Monoisotopic Mass: 246.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78